Cas no 532974-68-8 (N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide)

• Product Name: N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide
• CAS No: 532974-68-8
• MF: C₂₆H₂₆N₂OS
• MW: 414.562445163727
• CID: 5924483
• PubChem ID: 4191255
• Update Time: 2025-06-20

N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-dimethyl-N-[2-[3-[(phenylmethyl)thio]-1H-indol-1-yl]ethyl]-
• AKOS024582962
• 532974-68-8
• N-[2-(3-benzylsulfanylindol-1-yl)ethyl]-3,4-dimethylbenzamide
• Oprea1_163881
• F0554-0631
• N-{2-[3-(benzylsulfanyl)-1H-indol-1-yl]ethyl}-3,4-dimethylbenzamide
• N-(2-(3-(benzylthio)-1H-indol-1-yl)ethyl)-3,4-dimethylbenzamide
• N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide

• Inchi： 1S/C26H26N2OS/c1-19-12-13-22(16-20(19)2)26(29)27-14-15-28-17-25(23-10-6-7-11-24(23)28)30-18-21-8-4-3-5-9-21/h3-13,16-17H,14-15,18H2,1-2H3,(H,27,29)
• InChI Key： ZDQWRRZWWIDTLL-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=CC=C2)=C1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 414.17658463g/mol
• Monoisotopic Mass: 414.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 624.9±55.0 °C(Predicted)
• pka: 15.05±0.46(Predicted)

Additional information on N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide

N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide (CAS No. 532974-68-8): An Overview of Its Structure, Properties, and Applications

N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide (CAS No. 532974-68-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylsulfanyl group and a 3,4-dimethylbenzamide moiety attached to an indole scaffold. The intricate arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide is C₂₅H₂₆N₂O₂S, with a molecular weight of approximately 418.55 g/mol. The compound's structure consists of a central indole core, which is a common motif in many biologically active molecules. The benzylsulfanyl group attached to the indole ring enhances the compound's lipophilicity and potentially influences its pharmacokinetic properties. The 3,4-dimethylbenzamide moiety further modulates the compound's interactions with biological targets.

Recent studies have explored the potential therapeutic applications of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide is in the field of neurodegenerative diseases. Research has shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. In animal models of Alzheimer's disease, treatment with this compound has been associated with improved cognitive function and reduced amyloid-beta plaque formation.

The pharmacokinetic profile of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide has also been investigated to assess its suitability for therapeutic use. Studies have indicated that it has favorable oral bioavailability and a moderate half-life, which are desirable characteristics for a drug candidate. Additionally, the compound has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

In terms of synthetic methods, several approaches have been developed to prepare N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide. One common method involves the condensation of 3-benzylthioindole with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production.

The potential applications of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide extend beyond its therapeutic uses. In materials science, this compound has been explored for its ability to form supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in areas such as organic electronics and photovoltaics.

In conclusion, N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}-3,4-dimethylbenzamide (CAS No. 532974-68-8) is a multifaceted compound with a rich structural profile and diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a promising candidate for pharmaceutical development, while its unique physical properties offer potential applications in materials science. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects and to explore its full range of applications.